Cas no 866588-11-6 (Ethyl 3-(4-Fluorophenyl)-1H-pyrazole-5-carboxylate)

• Product Name: Ethyl 3-(4-Fluorophenyl)-1H-pyrazole-5-carboxylate
• CAS No: 866588-11-6
• MF: C₁₂H₁₁FN₂O₂
• MW: 234.226346254349
• MDL: MFCD08445938
• CID: 718886
• PubChem ID: 583549
• Update Time: 2025-04-19

Ethyl 3-(4-Fluorophenyl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-(4-FLUOROPHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID ETHYL ESTER
• Ethyl 3-(4-fluorophenyl)-1H-pyrazole-5-carboxylate
• Z380486592
• 2-(4-Fluoro-phenyl)-1H-imidazole-4-carboxylic acid ethyl ester
• ETHYL3-(4-FLUOROPHENYL)-1H-PYRAZOLE-5-CARBOXYLATE
• AKOS005265233
• Ethyl 5-(4-fluorophenyl)-1H-pyrazole-3-carboxylate
• Ethyl 5-[p-fluorophenyl]pyrazole-3-carboxylate
• AS-71006
• AKOS005265211
• MFCD18118477
• CS-0037615
• AMY27600
• 866588-11-6
• Ethyl 3-(4-fluorophenyl)-1H-pyrazole-5-carboxylate, AldrichCPR
• DTXSID70342646
• Ethyl 5-(4-fluorophenyl)-1H-pyrazole-3-carboxylate #
• SCHEMBL2824803
• DB-124806
• Ethyl 3-(4-Fluorophenyl)-1H-pyrazole-5-carboxylate

• MDL： MFCD08445938
• Inchi： 1S/C12H11FN2O2/c1-2-17-12(16)11-7-10(14-15-11)8-3-5-9(13)6-4-8/h3-7H,2H2,1H3,(H,14,15)
• InChI Key： XYKNUKFAXFVJRH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=C(C(=O)OCC)NN=1

Computed Properties

• Exact Mass: 234.08000
• Monoisotopic Mass: 234.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.266
• Boiling Point: 424.2°C at 760 mmHg
• Flash Point: 210.3°C
• Refractive Index: 1.559
• PSA: 54.98000
• LogP: 2.39250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles